Cas no 2167044-07-5 (1-4-(6-methylpiperidin-2-yl)phenylethan-1-one)

• Product Name: 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one
• CAS No: 2167044-07-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6035128
• PubChem ID: 165552883
• Update Time: 2025-05-19

1-4-(6-methylpiperidin-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one
• 2167044-07-5
• 1-[4-(6-methylpiperidin-2-yl)phenyl]ethan-1-one
• EN300-1477225

• Inchi： 1S/C14H19NO/c1-10-4-3-5-14(15-10)13-8-6-12(7-9-13)11(2)16/h6-10,14-15H,3-5H2,1-2H3
• InChI Key： ODNJDBQFBPHUNW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1CCCC(C)N1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one

Comprehensive Overview of 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2167044-07-5)

1-4-(6-methylpiperidin-2-yl)phenylethan-1-one, with the CAS number 2167044-07-5, is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This ketone derivative, featuring a 6-methylpiperidin-2-yl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The compound's molecular structure combines a phenyl ring with an acetyl group, linked to a methyl-substituted piperidine ring. This configuration contributes to its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies highlight its role in developing novel central nervous system (CNS) agents, aligning with the growing demand for neuropharmacological solutions. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one are gaining traction for their modular design potential.

In the context of green chemistry, this compound is also being explored for its compatibility with sustainable synthesis methods. With increasing regulatory pressure to reduce hazardous waste, researchers are investigating catalytic processes and biodegradable solvents to optimize its production. This aligns with global trends toward eco-friendly manufacturing, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's potential in flavor and fragrance applications. Its ketone functionality and aromatic backbone make it a candidate for synthesizing high-value odorants, a niche yet rapidly expanding market. Consumers' growing preference for natural-inspired scents has driven innovation in this sector, further elevating the relevance of 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one.

From an analytical chemistry perspective, the compound's distinct spectral signatures (e.g., NMR and mass spectrometry data) facilitate its identification and purity assessment. Laboratories frequently search for reliable reference standards and synthetic protocols, underscoring the need for detailed documentation of such compounds. This demand is reflected in the rising number of queries about CAS 2167044-07-5 in scientific forums and patent databases.

In summary, 1-4-(6-methylpiperidin-2-yl)phenylethan-1-one represents a multifaceted compound with applications spanning pharmaceuticals, sustainable chemistry, and specialty chemicals. Its structural elegance and functional adaptability position it as a key player in modern synthetic strategies, resonating with both academic and industrial stakeholders.